Cas no 1049546-36-2 (1-(4-Methylpiperazin-1-yl)-3-(prop-2-en-1-yloxy)propan-2-ol)

• Product Name: 1-(4-Methylpiperazin-1-yl)-3-(prop-2-en-1-yloxy)propan-2-ol
• CAS No: 1049546-36-2
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD09981988
• CID: 5156716
• Update Time: 2026-03-04

1-(4-Methylpiperazin-1-yl)-3-(prop-2-en-1-yloxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpiperazin-1-yl)-3-(prop-2-en-1-yloxy)propan-2-ol
• STL488599
• 1-(Allyloxy)-3-(4-methylpiperazin-1-yl)propan-2-ol
• 1-(4-methylpiperazin-1-yl)-3-prop-2-enoxypropan-2-ol
• 1-(4-Methylpiperazin-1-yl)-3-(prop-2-en-1-yloxy)propan-2-ol

• MDL： MFCD09981988
• Inchi： 1S/C11H22N2O2/c1-3-8-15-10-11(14)9-13-6-4-12(2)5-7-13/h3,11,14H,1,4-10H2,2H3
• InChI Key： LLYVYSMJLKLURN-UHFFFAOYSA-N
• SMILES： OC(COCC=C)CN1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 179
• XLogP3: 0
• Topological Polar Surface Area: 35.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(4-Methylpiperazin-1-yl)-3-(prop-2-en-1-yloxy)propan-2-ol

Chemical Profile of 1-(4-Methylpiperazin-1-yl)-3-(prop-2-en-1-yloxy)propan-2-ol (CAS No. 1049546-36-2)

1-(4-Methylpiperazin-1-yl)-3-(prop-2-en-1-yloxy)propan-2-ol, identified by its CAS number 1049546-36-2, is a complex organic compound featuring a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. The molecule incorporates a 4-methylpiperazine moiety, which is a well-known pharmacophore in drug design, and an allyl ether functional group linked to a propanol backbone. This combination of structural elements suggests potential biological activities that have been explored in recent research.

The 4-methylpiperazine component is frequently encountered in medicinal chemistry due to its ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine receptors. Its structural similarity to piperazine allows it to interact with various biological targets, making it a valuable scaffold for developing therapeutic agents. In contrast, the allyl ether group introduces a region of unsaturation and polarity that can influence the compound's solubility, metabolic stability, and interaction with biological membranes.

Recent studies have highlighted the utility of piperazine derivatives in the treatment of neurological and psychiatric disorders. The presence of the 4-methylpiperazine moiety in this compound aligns it with the broader class of drugs designed to interact with central nervous system receptors. For instance, modifications of this scaffold have been investigated for their potential as antipsychotic or antidepressant agents. The allyl ether functionality further extends the structural diversity of the molecule, enabling further derivatization to optimize pharmacokinetic properties.

The chemical synthesis of 1-(4-Methylpiperazin-1-yl)-3-(prop-2-en-1-yloxy)propan-2-ol involves multi-step reactions that require careful control of reaction conditions to ensure high yield and purity. Key synthetic steps typically include nucleophilic substitution reactions to introduce the piperazine ring and subsequent etherification to attach the allyl group. Advances in catalytic methods have enabled more efficient routes to this compound, reducing reliance on harsh reagents and improving sustainability.

In terms of pharmacological evaluation, preliminary in vitro studies suggest that this compound may exhibit interactions with specific enzymes or receptors relevant to therapeutic intervention. The 4-methylpiperazine moiety is particularly noteworthy for its potential modulation of serotonin receptor subtypes (e.g., 5-HT2A, 5-HT2C), which are implicated in various CNS disorders. Meanwhile, the allyl ether group could contribute to metabolic stability by resisting oxidative degradation pathways.

One emerging area of interest is the use of piperazine derivatives as modulators of GABAergic systems. The structural flexibility of this class allows for fine-tuning interactions with GABA(A) and GABA(B) receptors, which are critical for anxiety regulation and neuroexcitation. While direct evidence for such effects in 1-(4-Methylpiperazin-1-yl)-3-(prop-2-en-1-yloxy)propan-2-ol remains under investigation, its chemical profile suggests potential utility in this context.

The compound's solubility profile presents both challenges and opportunities for drug development. The presence of polar functional groups enhances water solubility but may also necessitate formulation strategies to improve bioavailability. Lipophilicity studies indicate moderate partition coefficients between oil and water phases, suggesting potential for oral administration if optimized delivery systems are employed.

Metabolic fate studies are crucial for understanding how this molecule behaves within biological systems. The 4-methylpiperazine ring is known to undergo oxidative metabolism via cytochrome P450 enzymes, while the allyl ether group may be susceptible to hydrolysis or rearrangement reactions. Investigating these pathways can provide insights into potential side effects or drug-drug interactions associated with this compound.

In conclusion, 1-(4-Methylpiperazin-1-yl)-3-(prop-2-en-1-yloxy)propan-2-ol (CAS No. 1049546-36-2) represents an intriguing candidate for further pharmacological exploration due to its unique structural features. The interplay between the 4-methylpiperazine pharmacophore and the allyl ether substituent offers multiple avenues for therapeutic intervention, particularly in neurological disorders where serotonin receptor modulation plays a key role. Continued research into its synthetic pathways, pharmacological effects, and metabolic behavior will be essential for evaluating its potential as a lead compound or intermediate in drug discovery efforts.